Cas no 2229108-28-3 (1-(5-methoxypyridin-3-yl)methylcyclopropan-1-amine)

• Product Name: 1-(5-methoxypyridin-3-yl)methylcyclopropan-1-amine
• CAS No: 2229108-28-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5992763
• PubChem ID: 165705543
• Update Time: 2025-05-19

1-(5-methoxypyridin-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxypyridin-3-yl)methylcyclopropan-1-amine
• EN300-1755640
• 2229108-28-3
• 1-[(5-methoxypyridin-3-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C10H14N2O/c1-13-9-4-8(6-12-7-9)5-10(11)2-3-10/h4,6-7H,2-3,5,11H2,1H3
• InChI Key： LZMRGBSTMZFVRM-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)CC1(CC1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(5-methoxypyridin-3-yl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229108-28-3 and Product Name: 1-(5-methoxypyridin-3-yl)methylcyclopropan-1-amine

The compound identified by the CAS number 2229108-28-3 and the product name 1-(5-methoxypyridin-3-yl)methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a cyclopropan ring fused with a 5-methoxypyridine moiety, has garnered attention due to its unique structural and functional properties. The presence of these specific structural elements not only contributes to its distinct chemical behavior but also opens up diverse possibilities for its application in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 5-methoxypyridine component, in particular, is known for its role as a pharmacophore in various bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for developing drugs with enhanced efficacy and selectivity. The integration of this moiety with a cyclopropan ring introduces additional complexity, which can influence both the metabolic stability and pharmacokinetic properties of the compound.

The cyclopropan ring is another critical structural feature that contributes to the compound's potential utility. Cyclopropane derivatives are renowned for their strained three-membered ring structure, which can lead to unique reactivity and binding interactions. This strain can be exploited to enhance binding affinity or to modulate specific biological pathways. In the context of drug development, such structural features can be leveraged to design molecules that exhibit improved pharmacological profiles compared to their linear or branched counterparts.

Current studies in the field of cheminformatics have demonstrated that molecules incorporating both 5-methoxypyridine and cyclopropan moieties often exhibit promising biological activity. For instance, recent publications have shown that derivatives of this class can interact with targets involved in inflammatory responses, neurodegenerative diseases, and cancer. The compound with CAS No. 2229108-28-3 is no exception, and preliminary in vitro studies suggest that it may possess therapeutic potential in these areas.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the ingenuity of modern pharmaceutical research. The introduction of the 5-methoxypyridin-3-yl group requires precise functionalization of the pyridine ring, while the attachment of the methylcyclopropan-1-amine moiety demands careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently, enabling researchers to explore their full potential.

In terms of pharmacological evaluation, the compound has been subjected to various assays to assess its interaction with biological targets. Initial results indicate that it exhibits moderate affinity for certain enzymes and receptors, suggesting that it may have therapeutic relevance. Further studies are ongoing to elucidate its exact mechanism of action and to identify any potential off-target effects. These investigations are crucial for understanding how the compound functions at a molecular level and for guiding its development into a viable drug candidate.

The role of computational modeling in drug discovery cannot be overstated. By leveraging tools such as molecular docking and quantum mechanical calculations, researchers can predict how this compound interacts with biological targets before conducting expensive wet-lab experiments. These computational approaches have proven particularly valuable for analyzing complex molecules like this one, where traditional experimental methods may be time-consuming or resource-intensive.

The environmental impact of pharmaceutical development is also a growing concern. The synthesis and application of novel compounds must be balanced with considerations for sustainability and ecological safety. Fortunately, advancements in green chemistry have provided tools for designing synthetic routes that minimize waste and reduce environmental impact. The production process for 1-(5-methoxypyridin-3-yl)methylcyclopropan-1-amine, while still under optimization, incorporates principles of sustainable chemistry to ensure responsible manufacturing practices.

Future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes and investigating its behavior in preclinical models. By studying its pharmacokinetic properties, researchers can gain insights into how it is processed within an organism, which is essential for determining appropriate dosing regimens and minimizing side effects.

The integration of interdisciplinary approaches—combining organic chemistry, computational biology, pharmacology, and environmental science—has been instrumental in advancing our understanding of this molecule. Such collaborative efforts are necessary to fully realize the therapeutic potential of compounds like 1-(5-methoxypyridin-3-yl)methylcyclopropan-1-amine and similar derivatives.